
A Technical Guide to the Natural Abundance and
Isotopic Composition of Samarium

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Samarium-147

Cat. No.: B087331 Get Quote

This guide provides a detailed overview of the natural abundance and isotopic composition of

the element Samarium (Sm). It is intended for researchers, scientists, and professionals in drug

development who require precise data and an understanding of the methodologies used to

determine these properties.

Isotopic Composition of Naturally Occurring
Samarium
Samarium (atomic number 62) is a rare earth element that occurs naturally as a mixture of

seven isotopes.[1] Of these, five are stable (¹⁴⁴Sm, ¹⁴⁹Sm, ¹⁵⁰Sm, ¹⁵²Sm, and ¹⁵⁴Sm) and two

are extremely long-lived radioisotopes (¹⁴⁷Sm and ¹⁴⁸Sm).[2] The most abundant isotope is

¹⁵²Sm, with a natural abundance of 26.75%.[2] The standard atomic weight of Samarium is

150.36(2) u.[3]

The detailed isotopic composition of naturally occurring Samarium is summarized in the table

below.
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Isotope
Relative
Atomic
Mass (Da)

Natural
Abundance
(atom %)

Nuclear
Spin (I)

Half-life
Decay
Mode

¹⁴⁴Sm
143.9120065(

21)
3.07(7) 0 Stable -

¹⁴⁷Sm
146.9149044(

19)
14.99(18) 7/2

1.066 x 10¹¹

years
α

¹⁴⁸Sm
147.9148292(

19)
11.24(10) 0

6.3 x 10¹⁵

years
α

¹⁴⁹Sm
148.9171921(

18)
13.82(7) 7/2 Stable -

¹⁵⁰Sm
149.9172829(

18)
7.38(1) 0 Stable -

¹⁵²Sm
151.9197397(

18)
26.75(16) 0 Stable -

¹⁵⁴Sm
153.9222169(

20)
22.75(29) 0 Stable -

Data sourced from NIST Physical Measurement Laboratory and other cited sources.[3][4]

Experimental Determination of Isotopic
Composition
The precise determination of the isotopic abundance and atomic masses of elements like

Samarium is primarily achieved through mass spectrometry techniques.[5] The most common

and accurate methods employed for lanthanides are Inductively Coupled Plasma Mass

Spectrometry (ICP-MS) and Thermal Ionization Mass Spectrometry (TIMS).[6]

A widely used approach for obtaining high-precision isotopic data is Isotope Dilution Mass

Spectrometry (ID-MS). The general protocol involves the following steps:
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Sample Preparation and Dissolution: A precisely weighed aliquot of the Samarium-containing

sample (e.g., from a geological formation or a purified chemical compound) is dissolved in a

suitable acid mixture, often involving hydrofluoric and perchloric acids for silicate matrices.[5]

Isotopic Spiking: The dissolved sample is "spiked" with a known quantity of an enriched

isotopic standard of Samarium.[5] This spike has a non-natural, well-characterized isotopic

composition. For instance, a solution highly enriched in ¹⁴⁹Sm could be used.

Chemical Separation and Purification: The Samarium is chemically separated from the

sample matrix to avoid isobaric interferences (interferences from isotopes of other elements

with the same mass). This is typically accomplished using ion exchange chromatography.[5]

The process isolates a purified Samarium fraction.

Mass Spectrometric Analysis: The purified Samarium fraction is introduced into a mass

spectrometer.

In TIMS: The sample is loaded onto a metal filament (e.g., Rhenium or Tantalum). The

filament is heated in the mass spectrometer's high-vacuum source, causing the Samarium

to ionize.[6]

In ICP-MS: The sample solution is nebulized into a fine aerosol and introduced into a high-

temperature argon plasma (6,000-10,000 K).[7] The plasma atomizes and ionizes the

Samarium.

Ion Separation and Detection: The generated ions are accelerated and guided into a mass

analyzer (e.g., a magnetic sector). The analyzer separates the ions based on their mass-to-

charge ratio. The abundance of each isotope is then measured using a detector system,

such as a Faraday cup or an electron multiplier.[7]

Data Correction and Calculation: The measured isotope ratios are corrected for mass

fractionation effects that can occur during the analysis. By knowing the precise amount and

composition of the added spike and the measured ratios of the spiked sample, the original

isotopic composition and concentration of Samarium in the sample can be calculated with

high precision.[8]

Visualization of Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.ebsco.com/research-starters/science/samarium-neodymium-dating
https://www.ebsco.com/research-starters/science/samarium-neodymium-dating
https://www.ebsco.com/research-starters/science/samarium-neodymium-dating
https://magnascientiapub.com/journals/msarr/sites/default/files/MSARR-2024-0098.pdf
https://www.researchgate.net/publication/310605793_Analysis_and_Speciation_of_Lanthanoides_by_ICP-MS
https://www.researchgate.net/publication/310605793_Analysis_and_Speciation_of_Lanthanoides_by_ICP-MS
https://www.researchgate.net/publication/286539848_Absolute_determination_of_samarium_isotopic_abundance_by_multiple-collector_inductively_coupled_plasma_mass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the generalized workflow for the determination of Samarium's

isotopic composition using mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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